1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde
Overview
Description
1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde belongs to the pyrazole family, which is characterized by a 5-membered ring containing two nitrogen atoms in adjacent positions. Pyrazoles are known for their varied applications in medicinal chemistry, agrochemistry, and as materials due to their unique structural features and chemical properties.
Synthesis Analysis
The synthesis of pyrazole derivatives, including those similar to the specified compound, often involves the condensation reactions of hydrazines with diketones or aldehydes in the presence of catalysts. For example, Vilsmeier-Haack formylation has been used to introduce aldehyde functional groups at specific positions on the pyrazole ring, as demonstrated in the synthesis of 4-formyl derivatives from N-alkyl-3,5-dimethyl-1H-pyrazoles (Attaryan et al., 2006).
Scientific Research Applications
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Synthesis of Pesticides
- Application : “1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde” is used as an intermediate in the synthesis of the acaricide "fenpyroximate" .
- Method : The compound is prepared by reacting 50g of 1,3-dimethyl-5-phenoxy-4-aldehyde pyrazole (unrefined) dissolved in 200mL of methanol with 16g of hydroxylamine hydrochloride. A solution of 16g (82%) of potassium hydroxide and 50mL of water is added under stirring. The reaction is carried out at 60°C for 1 hour. After removing the methanol under reduced pressure and cooling, water is added, the mixture is filtered, washed with water, and dried to obtain the product .
- Results : The product obtained is used as an intermediate in the synthesis of fenpyroximate, a pesticide used in agriculture .
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Preparation of Pyrazolato Ligated Complexes
- Application : Although not directly related to “1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde”, a similar compound, “3,5-Dimethyl-1H-pyrazole”, is used in the preparation of pyrazolato ligated complexes .
- Method : The specific method of application or experimental procedures are not provided in the source .
- Results : The pyrazolato ligated complexes prepared using 3,5-Dimethyl-1H-pyrazole have various applications in inorganic chemistry .
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Nematicide and Insecticide
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Herbicide
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Organic Synthesis Intermediate
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Synthesis of Acaricide
- Application : This compound is used as an intermediate in the synthesis of the acaricide "fenpyroximate" .
- Method : The specific method of application or experimental procedures are not provided in the source .
- Results : The use of this compound in the synthesis of fenpyroximate can help control mites and ticks .
Safety And Hazards
properties
IUPAC Name |
1,3-dimethyl-5-phenoxypyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-9-11(8-15)12(14(2)13-9)16-10-6-4-3-5-7-10/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCLPDOWYSKMISR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C=O)OC2=CC=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427663 | |
Record name | 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde | |
CAS RN |
109925-10-2 | |
Record name | 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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